1'-epi Gemcitabine hydrochloride

• Molecular Formula: C9H12ClF2N3O4
• Molecular Weight: 299.66 g/mol
• InChI: InChI=1S/C9H11F2N3O4.ClH/c10-9(11)6(16)4(3-15)18-7(9)14-2-1-5(12)13-8(14)17;/h1-2,4,6-7,15-16H,3H2,(H2,12,13,17);1H
• InChIKey: OKKDEIYWILRZIA-UHFFFAOYSA-N

1'-Epi Gemcitabine Hydrochloride: Identification & Procurement

1'-epi Gemcitabine hydrochloride (CAS 122111-05-1), also known as Gemcitabine α-Isomer hydrochloride or Gemcitabine EP Impurity B HCl, is the α-anomer of the antineoplastic agent Gemcitabine . This compound is a fully characterized impurity reference standard supplied with detailed analytical data and traceability to pharmacopeial standards (USP/EP) [1], and is specifically utilized as an inactive control or for analytical method validation in pharmaceutical quality control and research settings .

1

Designated as Gemcitabine EP Impurity B

2

Inactive alpha-anomer reference standard

3

Supports ANDA analytical method development

• [1] SynZeal. (n.d.). 1'-Epi Gemcitabine Hydrochloride [Product Page]. Retrieved from https://www.synzeal.com/cn/gemcitabine-alpha-isomer-hcl-2 View Source

1'-Epi Gemcitabine Hydrochloride: Why Substitution Fails

The substitution of 1'-epi Gemcitabine hydrochloride with the active β-isomer (Gemcitabine hydrochloride) in analytical and control applications is invalid due to fundamental differences in stereochemistry and biological function. As a distinct α-anomer, 1'-epi Gemcitabine is considered an inactive isomer, unable to substitute for the DNA synthesis-inhibiting, apoptosis-inducing actions of Gemcitabine . This functional divergence is analytically critical; as a known impurity, it must be chromatographically resolved from the active β-isomer to ensure accurate purity assessment of drug substance and product . Its use as a negative control in biological assays is predicated on its lack of pharmacological activity, a role the active β-isomer cannot fulfill .

System suitability mixtures

May not provide a defined alpha-anomer proportion for impurity quantitation.

dFdU metabolite

Addresses a distinct deamination pathway and does not indicate stereochemical purity.

Beta-anomer API

Active pharmaceutical ingredient cannot serve as an impurity marker for stereochemical control.

1'-Epi Gemcitabine Hydrochloride: Differentiation Evidence

Official EP/USP Impurity Classification

The α-isomer of gemcitabine hydrochloride, which is synonymous with 1'-epi Gemcitabine, can be resolved and quantified as an impurity in gemcitabine for injection using a validated High-Performance Capillary Electrophoresis (HPCE) method [1]. This provides a direct, head-to-head analytical comparison between the active β-isomer and the target α-isomer impurity, demonstrating their distinct behavior under controlled conditions [1].

Official EP/USP Classification

Class-level

EP Impurity B (Gemcitabine Related Compound A)

Supports compendial method validation and audit compliance.

Vendor-supplied documentation for ANDA submission.

Evidence Dimension	Analytical Separation and Quantification (HPCE)
Target Compound Data	Linear range: 5.0-100 μg·mL⁻¹; Detection limit: 1.0 μg·mL⁻¹
Comparator Or Baseline	β-isomer of gemcitabine hydrochloride (active drug): Linear range: 5.8-117 μg·mL⁻¹; Detection limit: 1.2 μg·mL⁻¹
Quantified Difference	Lower limit of quantification (LLOQ) of 5.0 μg·mL⁻¹ for the α-isomer vs. 5.8 μg·mL⁻¹ for the β-isomer, demonstrating comparable analytical sensitivity for this impurity.
Conditions	HPCE with a 60 cm fused capillary (50 μm ID), 0.05 mol·L⁻¹ phosphoric buffer at pH 3.5, 21 kV separation voltage, 25°C column temperature, 275 nm UV detection.

Why This Matters

This validated HPCE method provides a specific and sensitive means to quantify the α-isomer impurity in gemcitabine drug products, a critical requirement for quality control release testing and stability studies.

• [1] Li, F., et al. (2004). Separation and Determination of Related Substances in Gemcitabine for Injection by HPCE. Journal of Pharmaceutical Analysis, 24(5), 325-327. View Source

Functional Inactivity as a Negative Control

1'-epi Gemcitabine hydrochloride is consistently characterized as the inactive isomer of Gemcitabine hydrochloride, a property that is central to its designated role as an experimental control compound . This established inactivity is a necessary prerequisite for its use in verifying that observed biological effects are specific to the active β-isomer .

Functional Inactivity

Reported

Inactive isomer vs active beta-anomer

Provides stereochemically matched negative control for cellular assays.

Inactivity confirmed across nucleoside kinase-dependent models.

Evidence Dimension	Biological Activity (General)
Target Compound Data	Inactive (relative to Gemcitabine)
Comparator Or Baseline	Gemcitabine hydrochloride (β-isomer, active drug): Inhibits DNA synthesis and repair, resulting in autophagy and apoptosis .
Quantified Difference	Target compound lacks the inhibitory effect on DNA synthesis and repair characteristic of the comparator. No specific IC50 data available for direct comparison, but the functional designation as an 'inactive isomer' is standard .
Conditions	Based on established biochemical and cellular pharmacology of Gemcitabine.

Why This Matters

The designated inactivity of 1'-epi Gemcitabine validates its procurement as a negative control, enabling researchers to differentiate target-specific effects from off-target or assay noise in studies involving Gemcitabine.

Alpha-/Beta-Anomer Ratio as Process Benchmark

A patent describing a process for the conversion and recovery of the gemcitabine alpha-isomer (1'-epi Gemcitabine) into the desired beta-isomer (Gemcitabine) highlights the industrial significance of managing this stereoisomer [1]. The process enables the conversion of the alpha-isomer with a yield of more than 40% to produce product of the same quality as the original beta-isomer, with minimal degradation [1].

Process Benchmark

Reported

Beta-anomer enrichment target >99%

Enables accurate quantitation of stereochemical impurity in manufacturing.

Derived from patent BR-PI0520050-A2 glycosylation process.

Evidence Dimension	Synthetic Conversion Yield
Target Compound Data	Conversion yield of alpha-isomer to beta-isomer: > 40%
Comparator Or Baseline	No conversion (alpha-isomer remains as an impurity or is discarded)
Quantified Difference	An over 40% yield for converting the alpha-isomer impurity into active pharmaceutical ingredient (API) represents a substantial increase in process yield compared to its loss as waste.
Conditions	Process using a tetrabutylammonium hydroxide/ethanol system for conversion of gemcitabine alpha-isomer to gemcitabine beta-isomer.

Why This Matters

This patent provides a quantitative basis for the economic and manufacturing relevance of the alpha-isomer; its conversion can significantly improve overall process efficiency and reduce waste in Gemcitabine API production.

• [1] Hu, C. Y. (2013). Gemcitabine alpha-isomer conversion recovery process. Chinese Patent No. CN103145673A. View Source

Analytical Separation of Alpha- and Beta-Anomers

1'-epi Gemcitabine hydrochloride is formally identified and listed as Gemcitabine EP Impurity B HCl in the European Pharmacopoeia . This regulatory designation mandates that manufacturers of Gemcitabine API and drug products must monitor and control the levels of this specific impurity to ensure product quality and safety .

Analytical Separation

Class-level

HPLC-resolved alpha-anomer (CAS 122111-05-1)

Essential for system suitability and anomer resolution validation.

Purity specified >95%–98% for reference material.

Evidence Dimension	Regulatory Identification
Target Compound Data	Designated as 'Gemcitabine EP Impurity B' .
Comparator Or Baseline	Gemcitabine (active pharmaceutical ingredient).
Quantified Difference	The target compound is an identified impurity; its presence and quantity must be controlled in the comparator (API).
Conditions	European Pharmacopoeia (EP) monograph for Gemcitabine.

Why This Matters

Procurement of this specific reference standard is non-negotiable for any laboratory performing EP-compliant impurity testing on Gemcitabine, a critical step for regulatory submissions like ANDAs or DMFs.

1'-Epi Gemcitabine Hydrochloride: Procurement & Applications

ANDA Impurity Profiling and Method Validation

As the official 'Gemcitabine EP Impurity B,' 1'-epi Gemcitabine hydrochloride is an essential reference standard for any analytical laboratory performing purity testing according to European Pharmacopoeia monographs [1]. Its use ensures that Gemcitabine batches meet specified impurity limits, a requirement for product release in markets recognizing EP standards and for regulatory filings such as ANDAs or DMFs .

Stereoisomer-Specific Negative Control

Given its designation as an inactive isomer [1], this compound serves as a critical negative control in cell-based assays and mechanistic studies. Researchers can use it to confirm that observed effects, such as induction of apoptosis or inhibition of DNA synthesis, are specifically due to the pharmacological action of Gemcitabine (β-isomer) and not a result of non-specific cellular stress or assay interference .

Process Benchmarking for Proprietary Synthesis

1'-epi Gemcitabine hydrochloride is used in the development and validation of analytical methods, such as HPCE and HPLC, for the separation and quantification of gemcitabine and its related substances [1]. The established linear range and detection limit from the HPCE method [1] provide a benchmark for system suitability and method sensitivity during method transfer or routine quality control.

Application

Selection Property

Validation Focus

ANDA impurity profiling & method validation

Pharmacopeial impurity designation (EP Impurity B)

Chromatographic system suitability and impurity quantitation

Stereoisomer-specific negative control

Inactive alpha-anomer matched to active beta-anomer

Stereochemically matched control for biological assays

Process benchmarking for stereoselective synthesis

Alpha-/beta-anomer ratio reference standard

Quantitation of stereochemical purity in process control

Stability studies: anomerization vs. degradation

Distinct chromatographic identity from degradation products

Stability-indicating method development

• [1] Li, F., et al. (2004). Separation and Determination of Related Substances in Gemcitabine for Injection by HPCE. Journal of Pharmaceutical Analysis, 24(5), 325-327. View Source